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Compound of Interest

Compound Name: 2-Methyl-1-vinylimidazole

Cat. No.: B1346594

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2-Methyl-1-vinylimidazole, ensuring the safety of laboratory personnel and
compliance with regulatory standards.

Hazard Identification and Risk Assessment

2-Methyl-1-vinylimidazole is a hazardous chemical that requires careful handling to prevent
adverse health effects. It is crucial to be aware of its potential dangers before commencing any
work.

Summary of Hazards:

o Corrosive: Causes severe burns to the skin and eyes upon contact.[1][2][3][4] Liquid or spray
mist can cause tissue damage, particularly to the mucous membranes of the eyes, mouth,
and respiratory tract.[1]

o Toxic: Harmful if swallowed.[1][3] May cause severe and permanent damage to the digestive
tract.[1]

e Irritant: Inhalation of spray mist can lead to severe irritation of the respiratory tract,
characterized by coughing, choking, or shortness of breath.[1]

e Long-term Exposure: Repeated or prolonged exposure can lead to target organ damage,
chronic eye and skin irritation, and respiratory tract infections.[1]
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Toxicity Data Value Species
Acute Oral Toxicity (LD50) 1130 mg/kg Rat
Acute Dermal Toxicity (LD50) 400 - 600 mg/kg Rabbit

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the recommended PPE for handling 2-Methyl-1-vinylimidazole.

Body Part Required PPE Specification/Standard
Must comply with OSHA's eye
Chemical splash goggles and and face protection regulations
Eyes/Face ) )
a face shield.[1][5] in 29 CFR 1910.133 or
European Standard EN166.[6]
A full chemical-resistant suit,
boots, and gloves.[1][7] Wear appropriate protective
Skin/Body Disposable clothing is often gloves and clothing to prevent

preferred due to the difficulty of

decontamination.[5]

skin exposure.[6]

Respiratory

A NIOSH/MSHA approved
vapor respirator is required,
especially in cases of
insufficient ventilation.[1][6] For
higher concentrations, a
supplied-air respirator (SAR)

may be necessary.[5]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[6]

Handling and Storage Procedures

Proper handling and storage are critical to minimize the risk of exposure and accidents.

Step-by-Step Handling Protocol:
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e Preparation: Ensure that an eyewash station and safety shower are readily accessible and in
close proximity to the workstation.[1][6]

» Ventilation: Always handle 2-Methyl-1-vinylimidazole in a well-ventilated area, preferably
within a chemical fume hood to keep airborne concentrations of vapors low.[1][3]

» Donning PPE: Before handling, put on all required PPE as specified in the table above.

» Dispensing: When dispensing, avoid splashing and the creation of mists. Ground all
equipment containing the material to prevent static discharge.[1]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly. Contaminated
clothing should be removed immediately and washed before reuse.[8]

Storage:

» Store in a cool, dry, and well-ventilated area between 2 and 8°C.[1][6]

o Keep containers tightly closed and away from heat, sparks, and open flames.[1][6]
o Store away from incompatible materials such as oxidizing agents and acids.[1][6]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1617414&productDescription=1-VINYLIMIDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346594?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC127005000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.tcichemicals.com/IN/en/p/M0753
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1617414&productDescription=1-VINYLIMIDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1617414&productDescription=1-VINYLIMIDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1617414&productDescription=1-VINYLIMIDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[1][6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) ]
clothing and shoes.[1] Seek immediate medical

attention.[1]

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

medical attention if symptoms occur.[6]

Do NOT induce vomiting.[1][3] If the person is
Ingestion conscious, rinse their mouth with water.[6] Seek

immediate medical attention.[1][6]

Spill Response:

Evacuate the area and remove all sources of ignition.[6]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.[6][9]

Collect the absorbed material into a suitable, closed container for disposal.[6][10]

Disposal Plan

All waste materials must be treated as hazardous waste and disposed of in accordance with all
local, state, and federal regulations.[11]

Step-by-Step Disposal Protocol:
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o Waste Collection: Collect all 2-Methyl-1-vinylimidazole waste, including contaminated
absorbent materials and disposable PPE, in clearly labeled, sealed containers.

o Container Storage: Store waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and approved waste disposal company.[6][8] Do not dispose of it down the drain.[9][10]

Operational Workflow
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Workflow for Handling and Disposal of 2-Methyl-1-vinylimidazole

Preparation

Verify Eyewash & Safety Shower Access

;

Ensure Proper Ventilation (Fume Hood)

:

Don Appropriate PPE

Hanéling

Dispense Chemical Carefully

:

Perform Experimental Work

l

Wash Hands & Exposed Skin After Use

In Case of Spill or Exposure,
Follow Emergency Procedures

Disg)sal

Collect Waste in Labeled Containers

:

Store Waste in Designated Area

i

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 2-Methyl-1-vinylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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